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Compound of Interest

Compound Name: 1,2-Diethylhydrazine

Cat. No.: B154525 Get Quote

An In-depth Technical Guide to 1,2-
Diethylhydrazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,2-diethylhydrazine, along with experimental protocols for its synthesis and

analysis. It is intended to serve as a valuable resource for professionals in research and

development.

Core Chemical Information
CAS Number: 1615-80-1[1]

1,2-Diethylhydrazine, also known as N,N'-diethylhydrazine, is a symmetrical dialkylhydrazine

derivative. It is a colorless liquid at room temperature.[1] The dihydrochloride salt is a solid that

is soluble in water and ethanol.

Physical and Chemical Properties
The known physical and chemical properties of 1,2-diethylhydrazine are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₄H₁₂N₂ [1]

Molecular Weight 88.15 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 85.5 °C [1]

Melting Point Not available [2]

Melting Point (Dihydrochloride) 169 °C (decomposes)

Density 0.797 g/cm³ at 26 °C [1]

Refractive Index 1.4204 at 20 °C [1]

Solubility (Dihydrochloride) Soluble in water and ethanol

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 1,2-diethylhydrazine are crucial for

its application in research.

Synthesis of 1,2-Diethylhydrazine by Reduction of
Acetaldehyde Azine
A common method for the synthesis of 1,2-dialkylhydrazines is the reduction of the

corresponding azine. The following protocol is based on the reduction of acetaldehyde azine

using lithium aluminum hydride.[3]

Materials:

Acetaldehyde

Hydrazine hydrate (64% solution in water)

Anhydrous ether

Anhydrous potassium carbonate
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Lithium aluminum hydride (LiAlH₄)

Procedure:

Synthesis of Acetaldehyde Azine:

In a round-bottomed flask equipped with a stirrer, separatory funnel, and reflux condenser,

dissolve freshly distilled acetaldehyde in anhydrous ether.

Cool the flask in an ice-water bath.

Add a 64% aqueous solution of hydrazine hydrate dropwise to the acetaldehyde solution

while stirring.

After the addition is complete, continue stirring the reaction mixture at room temperature

for 10 hours.

To separate the ether layer, add anhydrous potassium carbonate in portions.

Dry the separated ether layer over anhydrous potassium carbonate and then remove the

ether by distillation.

The residue, acetaldehyde azine, can be purified by distillation.

Reduction to 1,2-Diethylhydrazine:

In a separate reaction vessel, prepare a suspension of lithium aluminum hydride in

anhydrous ether.

Slowly add the purified acetaldehyde azine to the LiAlH₄ suspension while stirring.

After the addition is complete, the reaction mixture is typically refluxed to ensure complete

reduction.

Carefully quench the reaction by the slow addition of water or an aqueous base to

decompose the excess LiAlH₄ and the aluminum complexes.

Filter the resulting mixture to remove the aluminum salts.
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The ether layer containing the 1,2-diethylhydrazine is separated, dried, and the product

is isolated by fractional distillation.

Analytical Method: Nonaqueous Capillary
Electrophoresis with Amperometric Detection
The quantitative analysis of hydrazines, including derivatives like 1,2-diethylhydrazine, can be

achieved using nonaqueous capillary electrophoresis (NACE) with electrochemical detection

(ED). This method offers high sensitivity and selectivity.[4][5]

Instrumentation:

Capillary electrophoresis system

Amperometric detector with a platinum working electrode

Fused-silica capillary

Reagents and Solutions:

Running Buffer: 4 mM sodium acetate and 10 mM acetic acid in a 1:2 methanol:acetonitrile

mixture.[5]

Sample Solvent: Methanol or acetonitrile.

Procedure:

Sample Preparation: Dissolve the 1,2-diethylhydrazine sample in the appropriate solvent

(e.g., methanol or acetonitrile).

Electrophoretic Separation:

Condition the capillary with the running buffer.

Inject the sample into the capillary.

Apply a high voltage to effect the separation of the analyte.
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Amperometric Detection:

Set the potential of the platinum working electrode to +1.0 V.[5]

As the 1,2-diethylhydrazine elutes from the capillary, it is oxidized at the electrode

surface, generating a current that is proportional to its concentration.

Quantification: A calibration curve is generated by analyzing a series of standards of known

concentrations to quantify the amount of 1,2-diethylhydrazine in the sample.

Proposed Metabolic Pathway
While the specific metabolic pathway of 1,2-diethylhydrazine has not been extensively

detailed, it is hypothesized to be analogous to that of the well-studied compound 1,2-

dimethylhydrazine.[6] The proposed pathway involves a series of oxidative steps, ultimately

leading to the formation of a reactive electrophile that can interact with cellular

macromolecules.

Proposed Metabolic Pathway of 1,2-Diethylhydrazine
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Decomposition DNA AdductsAlkylation
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Caption: Proposed metabolic activation of 1,2-diethylhydrazine.

This diagram illustrates the proposed metabolic pathway of 1,2-diethylhydrazine, which is

based on the known metabolism of 1,2-dimethylhydrazine. The process begins with the

oxidation of 1,2-diethylhydrazine and proceeds through several intermediates to form a

reactive ethyldiazonium ion. This electrophilic species can then alkylate cellular

macromolecules such as DNA, which is a critical step in its mechanism of toxicity and

carcinogenicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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